Cas no 901247-55-0 (3-(4-methoxyphenyl)-8-methyl-1-phenyl-1H-pyrazolo4,3-cquinoline)

• Product Name: 3-(4-methoxyphenyl)-8-methyl-1-phenyl-1H-pyrazolo4,3-cquinoline
• CAS No: 901247-55-0
• MF: C₂₄H₁₉N₃O
• MW: 365.427165269852
• CID: 6084268
• PubChem ID: 20852662
• Update Time: 2025-05-24

3-(4-methoxyphenyl)-8-methyl-1-phenyl-1H-pyrazolo4,3-cquinoline Chemical and Physical Properties

Names and Identifiers

• 3-(4-methoxyphenyl)-8-methyl-1-phenyl-1H-pyrazolo4,3-cquinoline
• 3-(4-methoxyphenyl)-8-methyl-1-phenylpyrazolo[4,3-c]quinoline
• AKOS001796209
• 901247-55-0
• 3-(4-methoxyphenyl)-8-methyl-1-phenyl-1H-pyrazolo[4,3-c]quinoline
• F3407-1396

• Inchi： 1S/C24H19N3O/c1-16-8-13-22-20(14-16)24-21(15-25-22)23(17-9-11-19(28-2)12-10-17)26-27(24)18-6-4-3-5-7-18/h3-15H,1-2H3
• InChI Key： JOXMCZVHKRPLSM-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(C)=CC=2)C2N(C3=CC=CC=C3)N=C(C3=CC=C(OC)C=C3)C=2C=1

Computed Properties

• Exact Mass: 365.152812238g/mol
• Monoisotopic Mass: 365.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 39.9Ų

Additional information on 3-(4-methoxyphenyl)-8-methyl-1-phenyl-1H-pyrazolo4,3-cquinoline

Professional Introduction to Compound with CAS No. 901247-55-0 and Product Name: 3-(4-methoxyphenyl)-8-methyl-1-phenyl-1H-pyrazolo[4,3-c]quinoline

The compound with the CAS number 901247-55-0 and the product name 3-(4-methoxyphenyl)-8-methyl-1-phenyl-1H-pyrazolo[4,3-c]quinoline represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound belongs to the pyrazolo[4,3-c]quinoline class, a scaffold that has garnered considerable attention due to its versatile biological activities and structural properties. The presence of a 4-methoxyphenyl substituent at the 3-position, combined with a methyl group at the 8-position and a phenyl group at the 1-position, contributes to its unique chemical profile and potential therapeutic applications.

Recent research in medicinal chemistry has highlighted the importance of pyrazolo[4,3-c]quinoline derivatives as scaffolds for developing novel therapeutic agents. These compounds exhibit a wide range of biological activities, including anti-inflammatory, anticancer, antimicrobial, and antiviral properties. The structural features of 3-(4-methoxyphenyl)-8-methyl-1-phenyl-1H-pyrazolo[4,3-c]quinoline make it an attractive candidate for further investigation in drug discovery programs. The methoxy group on the phenyl ring at position 4 can modulate electronic properties and interactions with biological targets, while the methyl group at position 8 influences steric hindrance and binding affinity.

In particular, studies have demonstrated that pyrazolo[4,3-c]quinoline derivatives can interact with various enzymes and receptors involved in disease pathways. For instance, modifications at the 1-position can enhance binding to kinases and other protein targets relevant to cancer therapy. The phenyl group at this position further contributes to hydrophobic interactions, which are crucial for drug-receptor binding. Additionally, the 4-methoxyphenyl substituent may participate in hydrogen bonding or other non-covalent interactions, improving the compound's affinity for its target.

Current research trends in this area focus on optimizing the pharmacokinetic properties of these compounds. For example, modifications aimed at improving solubility and metabolic stability have been explored to enhance bioavailability. The methyl group at position 8 not only affects binding affinity but also influences metabolic pathways. By carefully tuning this substituent, researchers can achieve a balance between efficacy and safety. Furthermore, computational methods such as molecular docking and virtual screening are being employed to identify promising derivatives of 3-(4-methoxyphenyl)-8-methyl-1-phenyl-1H-pyrazolo[4,3-c]quinoline for further experimental validation.

The potential applications of this compound extend beyond oncology. Emerging evidence suggests that pyrazolo[4,3-c]quinoline derivatives may have therapeutic benefits in neurological disorders and infectious diseases. The structural motif is capable of interacting with receptors and enzymes involved in these conditions, making it a versatile scaffold for drug development. For instance, studies have shown that certain analogs exhibit neuroprotective effects by modulating inflammatory pathways or inhibiting aberrant protein aggregation. Similarly, their antimicrobial activity has been explored against resistant bacterial strains.

The synthesis of 3-(4-methoxyphenyl)-8-methyl-1-phenyl-1H-pyrazolo[4,3-c]quinoline involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been utilized to construct the pyrazolo[4,3-c]quinoline core efficiently. Additionally, protecting group strategies are employed to prevent unwanted side reactions during synthesis. The final product is characterized using spectroscopic methods such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC) to confirm its identity and purity.

Once synthesized, the compound undergoes rigorous testing to evaluate its biological activity and safety profile. In vitro assays are performed to assess interactions with target enzymes and receptors, while in vivo studies provide insights into its pharmacokinetic behavior and potential therapeutic effects. Preclinical studies focus on determining optimal dosages and identifying any adverse effects before human trials commence. The data generated from these studies are crucial for understanding how 3-(4-methoxyphenyl)-8-methyl-1-phenyl-1H-pyrazolo[4,3-c]quinoline behaves in biological systems and for guiding further development efforts.

The integration of computational chemistry into drug discovery has accelerated the process of identifying promising candidates like 3-(4-methoxyphenyl)-8-methyl-1-phenyl-1H-pyrazolo[4,3-c]quinoline. Machine learning algorithms can predict biological activity based on structural features alone, significantly reducing the time required for hit identification. Additionally, artificial intelligence (AI) tools are being used to design novel derivatives with enhanced properties through de novo design approaches. These advancements have made it possible to explore complex chemical spaces more efficiently than traditional methods alone.

The future direction of research on this compound includes exploring its potential as a lead molecule for new drugs or as an intermediate in synthesizing more complex derivatives with improved pharmacological profiles. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory findings into clinical applications. By leveraging interdisciplinary approaches—combining organic chemistry expertise with computational modeling—the full therapeutic potential of 3-(4-methoxyphenyl)-8-methyl-1-phenyl-1H-pyrazolo[4,3-c]quinoline is likely to be realized.